Cas no 72681-60-8 (2,2-Bis(trifluoromethyl)-1,3-oxazol-5(2H)-one)

• Product Name: 2,2-Bis(trifluoromethyl)-1,3-oxazol-5(2H)-one
• CAS No: 72681-60-8
• MF: C₅HF₆NO₂
• MW: 221.057362318039
• CID: 2800290
• PubChem ID: 12534585
• Update Time: 2025-04-21

2,2-Bis(trifluoromethyl)-1,3-oxazol-5(2H)-one Chemical and Physical Properties

Names and Identifiers

• 2,2-Bis(trifluoromethyl)-1,3-oxazol-5(2H)-one
• DTXCID30452432
• DTXSID40501622
• 72681-60-8
• 5(2H)-Oxazolone, 2,2-bis(trifluoromethyl)-
• 2,2-bis(trifluoromethyl)oxazol-5(2H)-one

• Inchi： 1S/C5HF6NO2/c6-4(7,8)3(5(9,10)11)12-1-2(13)14-3/h1H
• InChI Key： UNEFAIKYYKRITE-UHFFFAOYSA-N
• SMILES： FC(C1(C(F)(F)F)N=CC(=O)O1)(F)F

Computed Properties

• Exact Mass: 220.99114725Da
• Monoisotopic Mass: 220.99114725Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.7Ų